Roridin E
Roridin E
Roridin E is a trichothecene.
Roridin E is a natural product found in Paramyrothecium roridum, Albifimbria verrucaria, and other organisms with data available.
Roridin E is a natural product found in Paramyrothecium roridum, Albifimbria verrucaria, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
16891-85-3
VCID:
VC0102818
InChI:
InChI=1S/C29H38O8/c1-18-9-11-28-16-34-26(32)14-19(2)10-12-33-21(20(3)30)7-5-6-8-25(31)37-22-15-24(36-23(28)13-18)29(17-35-29)27(22,28)4/h5-8,13-14,20-24,30H,9-12,15-17H2,1-4H3/b7-5?,8-6?,19-14-/t20-,21-,22-,23-,24-,27-,28-,29+/m1/s1
SMILES:
CC1=CC2C3(CC1)COC(=O)C=C(CCOC(C=CC=CC(=O)OC4C3(C5(CO5)C(C4)O2)C)C(C)O)C
Molecular Formula:
C29H38O8
Molecular Weight:
514.6 g/mol
Roridin E
CAS No.: 16891-85-3
Cat. No.: VC0102818
Molecular Formula: C29H38O8
Molecular Weight: 514.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Roridin E is a trichothecene. Roridin E is a natural product found in Paramyrothecium roridum, Albifimbria verrucaria, and other organisms with data available. |
|---|---|
| CAS No. | 16891-85-3 |
| Molecular Formula | C29H38O8 |
| Molecular Weight | 514.6 g/mol |
| IUPAC Name | (1R,3R,8R,12Z,17R,24R,25S,26S)-17-[(1R)-1-hydroxyethyl]-5,13,25-trimethylspiro[2,10,16,23-tetraoxatetracyclo[22.2.1.03,8.08,25]heptacosa-4,12,18,20-tetraene-26,2'-oxirane]-11,22-dione |
| Standard InChI | InChI=1S/C29H38O8/c1-18-9-11-28-16-34-26(32)14-19(2)10-12-33-21(20(3)30)7-5-6-8-25(31)37-22-15-24(36-23(28)13-18)29(17-35-29)27(22,28)4/h5-8,13-14,20-24,30H,9-12,15-17H2,1-4H3/b7-5?,8-6?,19-14-/t20-,21-,22-,23-,24-,27-,28-,29+/m1/s1 |
| Standard InChI Key | KEEQQEKLEZRLDS-RHVPTTJNSA-N |
| Isomeric SMILES | CC1=C[C@@H]2[C@@]3(CC1)COC(=O)/C=C(\CCO[C@H](C=CC=CC(=O)O[C@H]4[C@]3([C@]5(CO5)[C@@H](C4)O2)C)[C@@H](C)O)/C |
| SMILES | CC1=CC2C3(CC1)COC(=O)C=C(CCOC(C=CC=CC(=O)OC4C3(C5(CO5)C(C4)O2)C)C(C)O)C |
| Canonical SMILES | CC1=CC2C3(CC1)COC(=O)C=C(CCOC(C=CC=CC(=O)OC4C3(C5(CO5)C(C4)O2)C)C(C)O)C |
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